N-(6-bromo-2-oxo-4-phenyl-1,2-dihydro-3-quinolinyl)-2-hydroxyacetamide
Overview
Description
N-(6-bromo-2-oxo-4-phenyl-1,2-dihydro-3-quinolinyl)-2-hydroxyacetamide is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound is also known as BPAQ and has been shown to have various biochemical and physiological effects.
Scientific Research Applications
BPAQ has been extensively researched for its potential applications in scientific research. This compound has been shown to have various biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial properties. BPAQ has also been studied for its potential use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions, making it a useful tool for the detection of copper ions in biological samples.
Mechanism of Action
The exact mechanism of action of BPAQ is not fully understood. However, it has been suggested that this compound may exert its biological effects through the inhibition of enzymes involved in the production of inflammatory mediators. BPAQ has also been shown to induce apoptosis in cancer cells, which may contribute to its anti-tumor activity.
Biochemical and physiological effects:
BPAQ has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the production of inflammatory mediators, such as nitric oxide and prostaglandins. BPAQ has also been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria.
Advantages and Limitations for Lab Experiments
BPAQ has several advantages for use in lab experiments. This compound is relatively easy to synthesize and has been extensively studied for its biological activities. However, there are also some limitations to the use of BPAQ in lab experiments. This compound has been shown to be cytotoxic at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research of BPAQ. One potential area of research is the development of new fluorescent probes based on BPAQ for the detection of other metal ions. Another area of research is the investigation of the potential use of BPAQ as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of BPAQ and its potential applications in scientific research.
In conclusion, N-(6-bromo-2-oxo-4-phenyl-1,2-dihydro-3-quinolinyl)-2-hydroxyacetamide is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound has various biochemical and physiological effects and has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. BPAQ has several advantages for use in lab experiments, including its ease of synthesis and extensive study of its biological activities. However, there are also limitations to the use of BPAQ in lab experiments, including its cytotoxicity at high concentrations. There are several future directions for the research of BPAQ, including the development of new fluorescent probes and investigation of its potential use as a therapeutic agent.
properties
IUPAC Name |
N-(6-bromo-2-oxo-4-phenyl-1H-quinolin-3-yl)-2-hydroxyacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13BrN2O3/c18-11-6-7-13-12(8-11)15(10-4-2-1-3-5-10)16(17(23)19-13)20-14(22)9-21/h1-8,21H,9H2,(H,19,23)(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZQJIDIXEHJZQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C(=O)NC3=C2C=C(C=C3)Br)NC(=O)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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